![molecular formula C14H22N2O2 B8416988 (E)-3-[trans-4-(Boc-amino)cyclohexyl]acrylonitrile](/img/structure/B8416988.png)
(E)-3-[trans-4-(Boc-amino)cyclohexyl]acrylonitrile
Cat. No. B8416988
M. Wt: 250.34 g/mol
InChI Key: NZXHACJBZKHHLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6]([NH:7][CH:8]1[CH2:9][CH2:10][CH:11]([CH:14]=[CH:15][C:16]#[N:17])[CH2:12][CH2:13]1)=[O:18].[C:22].[CH3:19][CH2:20][OH:21].[Pd:23]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6]([NH:7][CH:8]1[CH2:9][CH2:10][CH:11]([CH2:14][CH2:15][C:16]#[N:17])[CH2:12][CH2:13]1)=[O:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)NC1CCC(C=CC#N)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)OC(=O)NC1CCC(CCC#N)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
